Cas no 869078-75-1 (3-{(2Z)-6-ethoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate)

3-{(2Z)-6-ethoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate is a synthetic organic compound featuring a benzofuran core with an ethoxy substituent and a methanesulfonate ester group. Its conjugated structure, including a (Z)-configured exocyclic double bond, contributes to its potential reactivity and utility in organic synthesis. The methanesulfonate moiety enhances solubility and serves as a leaving group, making it suitable for further functionalization. The ethoxy group provides steric and electronic modulation, influencing its stability and reactivity profile. This compound may find applications as an intermediate in pharmaceutical or materials chemistry, where controlled reactivity and structural precision are required. Its well-defined molecular architecture allows for targeted modifications in complex synthetic pathways.
3-{(2Z)-6-ethoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate structure
869078-75-1 structure
Product Name:3-{(2Z)-6-ethoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate
CAS No:869078-75-1
MF:C18H16O6S
MW:360.381044387817
CID:6528202
Update Time:2025-05-30

3-{(2Z)-6-ethoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 3-{(2Z)-6-ethoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate
    • 3-[(Z)-(6-ethoxy-3-oxo-1-benzofuran-2(3H)-ylidene)methyl]phenyl methanesulfonate
    • 3(2H)-Benzofuranone, 6-ethoxy-2-[[3-[(methylsulfonyl)oxy]phenyl]methylene]-
    • Inchi: 1S/C18H16O6S/c1-3-22-13-7-8-15-16(11-13)23-17(18(15)19)10-12-5-4-6-14(9-12)24-25(2,20)21/h4-11H,3H2,1-2H3
    • InChI Key: BEYDVQZWZIYBHI-UHFFFAOYSA-N
    • SMILES: O1C2=CC(OCC)=CC=C2C(=O)C1=CC1=CC=CC(OS(C)(=O)=O)=C1

Experimental Properties

  • Density: 1.389±0.06 g/cm3(Predicted)
  • Boiling Point: 582.7±50.0 °C(Predicted)

3-{(2Z)-6-ethoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate Pricemore >>

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Additional information on 3-{(2Z)-6-ethoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate

3-{(2Z)-6-ethoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate (CAS No. 869078-75-1): A Comprehensive Overview

3-{(2Z)-6-ethoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate (CAS No. 869078-75-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 869078-75-1, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The molecular structure of 3-{(2Z)-6-ethoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate is composed of a benzofuran core with a substituted phenyl ring and a methanesulfonate group. The benzofuran moiety is a common scaffold in natural products and synthetic compounds, known for its diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of the ethoxy group and the methanesulfonate substituent further modulates the compound's physicochemical properties and biological activity.

The synthesis of 3-{(2Z)-6-ethoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate typically involves several steps, including the formation of the benzofuran core, the introduction of the ethoxy group, and the final substitution with the methanesulfonate moiety. Recent studies have explored various synthetic routes to optimize yield and purity. For instance, a one-pot synthesis method using microwave-assisted conditions has been reported to significantly enhance the efficiency of the reaction process.

In terms of biological activity, 3-{(2Z)-6-ethoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate has shown promising results in several areas. One notable application is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-{(2Z)-6-ethoxy-3-oxo-2,3-dihydro-1-benzofuran-2-y-lidenemethyl}phenyl methanesulfonate has also been investigated for its antitumor activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be further developed as a novel anticancer agent.

The pharmacokinetic properties of 3-{(2Z)-6-e-thoxy-3-o-xo--dihydro--benzofuran--y-lidenemethyl}phenyl methanesulfonate are another important aspect to consider for its potential therapeutic applications. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. However, further research is needed to optimize its pharmacokinetic parameters for clinical use.

In addition to its therapeutic potential, 3-{(2Z)-6-e-thoxy--oxo--dihydro--benzofuran--y-lidenemethyl}phenyl methanesulfonate has also been studied for its use in chemical biology research. Its unique structure makes it an excellent tool for probing specific biological processes and pathways. For example, it has been used to investigate the role of certain enzymes in metabolic pathways and to study protein-protein interactions in cellular signaling.

The safety profile of 3-{(2Z)-6-e-thoxy--oxo--dihydro--benzofuran--y-lidenemethyl}phenyl methanesulfonate is an essential consideration for its development as a therapeutic agent. Preclinical toxicity studies have indicated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, more extensive safety evaluations are required before it can be advanced to clinical trials.

In conclusion, 3-{(2Z)-6-e-thoxy--oxo--dihydro--benzofuran--y-lidenemethyl}phenyl methanesulfonate (CAS No. 869078–75–1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for advancing our understanding and treatment of various diseases.

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